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Compound Name: 2-(1-hydroxypentyl)benzoic Acid

Cat. No.: B1679060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 2-(1-
hydroxypentyl)benzoic Acid. The following procedures are based on the known hazards of its

constituent functional groups—a carboxylic acid and a secondary alcohol—and information

from a structurally similar compound, 4-Hydroxy-3-(1-hydroxypentyl)benzoic Acid.[1] A thorough

risk assessment should be conducted before beginning any work.[2][3][4]

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 2-(1-hydroxypentyl)benzoic Acid is not readily

available, an analysis of its chemical structure indicates potential hazards associated with

benzoic acid and secondary alcohols. Benzoic acid is known to cause skin irritation and serious

eye damage.[5] Inhalation of dust can lead to respiratory irritation.[6] The presence of the

hydroxypentyl group suggests typical alcohol hazards, which may include skin and eye

irritation.[7]

A risk assessment should be performed for every new experiment involving this compound.[3]

[4] This involves identifying hazards, evaluating the risks of exposure, and implementing control

measures.[4]

Summary of Potential Hazards:

Skin Irritation: May cause skin irritation upon contact.[1]
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Eye Damage: Risk of serious eye irritation or damage.[1]

Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-(1-hydroxypentyl)benzoic Acid to minimize

exposure and ensure personal safety.[8]

PPE Category Specification Purpose

Hand Protection
Nitrile or Neoprene gloves.[9]

[10]

To prevent skin contact. Nitrile

gloves offer good resistance to

bases, oils, and many

solvents.[9]

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing.[9]

To protect eyes from splashes

and dust.

Skin and Body Protection
A lab coat or chemical-

resistant apron.

To protect skin and personal

clothing from contamination.[5]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If dust or aerosols are

generated and engineering

controls are insufficient, a

NIOSH/MSHA-approved

respirator may be necessary.

[5]

To prevent inhalation of dust or

vapors.

Handling and Storage Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][11]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5][12]

Handling:

All handling of the solid or solutions should be done in a well-ventilated laboratory, preferably

within a chemical fume hood, to minimize inhalation exposure.

Avoid contact with skin, eyes, and clothing.[11]

Minimize dust generation when handling the solid form.[11]

Wash hands thoroughly after handling the chemical.[1][11]

Do not eat, drink, or smoke in the laboratory area.[12]

Emergency Procedures
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Emergency Situation Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.[1][5][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]

[11]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5]

Spill

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a suitable

container for disposal. For larger spills,

evacuate the area and follow institutional

emergency procedures. Prevent the spill from

entering drains.[11]

Disposal Plan
Chemical waste must be disposed of in accordance with federal, state, and local regulations.

[11]

Waste Collection: Collect waste material in a designated, labeled, and sealed container. Do

not mix with other waste streams unless compatibility is known.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company.[6]
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Container Disposal: Do not reuse empty containers. They should be triple-rinsed and

disposed of as hazardous waste.[11]

Safe Handling Workflow
The following diagram illustrates the logical steps for safely handling 2-(1-
hydroxypentyl)benzoic Acid.
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Caption: Workflow for Safe Handling of 2-(1-hydroxypentyl)benzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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